Cas no 1198061-77-6 (Ethyl 3-(2-phenylethenesulfonamido)propanoate)

• Product Name: Ethyl 3-(2-phenylethenesulfonamido)propanoate
• CAS No: 1198061-77-6
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• CID: 5683516
• PubChem ID: 45794390
• Update Time: 2025-07-02

Ethyl 3-(2-phenylethenesulfonamido)propanoate Chemical and Physical Properties

Names and Identifiers

• Z54131647
• EN300-25851766
• 1198061-77-6
• ethyl 3-(2-phenylethenesulfonamido)propanoate
• ethyl 3-[[(E)-2-phenylethenyl]sulfonylamino]propanoate
• Ethyl 3-(2-phenylethenesulfonamido)propanoate

• Inchi： 1S/C13H17NO4S/c1-2-18-13(15)8-10-14-19(16,17)11-9-12-6-4-3-5-7-12/h3-7,9,11,14H,2,8,10H2,1H3/b11-9+
• InChI Key： GCEGZTQGSCDYIG-PKNBQFBNSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 283.08782920g/mol
• Monoisotopic Mass: 283.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3-(2-phenylethenesulfonamido)propanoate

Ethyl 3-(2-phenylethenesulfonamido)propanoate (CAS No. 1198061-77-6): A Comprehensive Overview

Ethyl 3-(2-phenylethenesulfonamido)propanoate, with the chemical identifier CAS No. 1198061-77-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique sulfonamido and ester functional groups, has garnered attention for its potential applications in drug development and synthetic chemistry. The structural motif of Ethyl 3-(2-phenylethenesulfonamido)propanoate presents a versatile platform for medicinal chemists to explore novel pharmacophores and therapeutic agents.

The sulfonamido group, a well-known pharmacophore in medicinal chemistry, is frequently incorporated into drug molecules due to its ability to form hydrogen bonds and interact with biological targets. In particular, the presence of the phenylethenyl moiety in Ethyl 3-(2-phenylethenesulfonamido)propanoate adds a layer of complexity and specificity to its interactions, making it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity. Recent studies have highlighted the sulfonamido group's role in modulating enzyme activity and receptor binding, which underscores the importance of this compound in drug discovery efforts.

One of the most compelling aspects of Ethyl 3-(2-phenylethenesulfonamido)propanoate is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, such as condensation reactions between appropriate sulfonamides and ester precursors. This ease of synthesis makes it an attractive building block for large-scale pharmaceutical production and library screening programs. Additionally, the structural flexibility of Ethyl 3-(2-phenylethenesulfonamido)propanoate allows for modifications at multiple positions, enabling chemists to fine-tune its pharmacological properties.

Recent advancements in computational chemistry have further enhanced the utility of Ethyl 3-(2-phenylethenesulfonamido)propanoate in drug design. Molecular modeling studies have demonstrated that this compound can effectively interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These findings have opened up new avenues for developing targeted therapies against a range of diseases. For instance, researchers have explored the potential of Ethyl 3-(2-phenylethenesulfonamido)propanoate derivatives as inhibitors of kinases and other enzymes implicated in cancer progression.

The pharmaceutical industry has shown particular interest in Ethyl 3-(2-phenylethenesulfonamido)propanoate due to its potential as an intermediate in the synthesis of novel drugs. Its ability to undergo further functionalization makes it a valuable starting material for creating complex molecular architectures. Several ongoing clinical trials are investigating derivatives of this compound for their efficacy in treating conditions such as inflammation, pain, and neurodegenerative disorders. These trials underscore the growing recognition of Ethyl 3-(2-phenylethenesulfonamido)propanoate as a promising candidate for therapeutic intervention.

In addition to its pharmaceutical applications, Ethyl 3-(2-phenylethenesulfonamido)propanoate has found utility in materials science and industrial chemistry. Its unique structural features make it suitable for use as a ligand in catalytic systems and as an additive in polymer formulations. The compound's ability to enhance reaction efficiency and material performance has been demonstrated in various industrial processes, further highlighting its versatility.

The future prospects for Ethyl 3-(2-phenylethenesulfonamido)propanoate are promising, with ongoing research aimed at expanding its applications across multiple domains. Innovations in synthetic methodologies and drug design are expected to unlock new possibilities for this compound, reinforcing its significance in both academic research and industrial settings. As our understanding of molecular interactions continues to evolve, Ethyl 3-(2-phenylethenesulfonamido)propanoate is poised to play an increasingly important role in advancing scientific discovery and technological development.